1H-Indole, 5-methoxy-3-methyl-6-(trifluoromethyl)-

• Molecular Formula: C11H10F3NO
• Molecular Weight: 229.20 g/mol
• IUPAC Name: 5-methoxy-3-methyl-6-(trifluoromethyl)-1H-indole
• InChI: InChI=1S/C11H10F3NO/c1-6-5-15-9-4-8(11(12,13)14)10(16-2)3-7(6)9/h3-5,15H,1-2H3
• InChI Key: CEEJOPDIVYEMAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=CC(=C(C=C12)OC)C(F)(F)F

Description

1H-Indole, 5-methoxy-3-methyl-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-Methoxy-3-methyl-6-trifluoromethyl-1H-indole-2-carboxylic acid (2.0 g, 7 mmol) in 5 ml quinoline was added copper powder (50 mg), and the reaction mixture was heated to reflux for 1.5 hours. Copper powder (50 mg) was added, and the reaction mixture was refluxed for 1 hour. The reaction mixture was cooled, diluted with EtOAc, poured into 50 ml 6 N HCl, and extracted with EtOAc. The combined organic layers were washed with brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue was chromatographed (10% EtOAc/Hexanes) to give 5-Methoxy-3-methyl-6-trifluoromethyl-1H-indole (850 mg, 51%) as a solid.